Cas no 170230-27-0 ((4-(Pyridin-2-yl)phenyl)boronic acid)

• Product Name: (4-(Pyridin-2-yl)phenyl)boronic acid
• CAS No: 170230-27-0
• MF: C₁₁H₁₀BNO₂
• MW: 199.013602733612
• MDL: MFCD17013972
• CID: 1033277
• PubChem ID: 18980112
• Update Time: 2025-10-30

(4-(Pyridin-2-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Pyridin-2-yl)phenyl)boronic acid
• (4-pyridin-2-ylphenyl)boronic acid
• 4-(2-Pyridyl)phenylboronic Acid
• 4-(Pyridin-2-yl)phenylboronic acid
• QC-4727
• [4-(2-Pyridinyl)phenyl]boronic acid
• Boronic acid, B-[4-(2-pyridinyl)phenyl]- Boronic acid, [4-(2-pyridinyl)phenyl]- (9CI)
• AK119596
• [4-(Pyridin-2-yl)phenyl]boronic acid
• AMBA00056
• BANFGGCAQWUIAJ-UHFFFAOYSA-N
• 4-(Pyrid-2-yl)phenylboronic acid
• 8732AA
• 4-(Pyridine-2-yl)phenylboronic acid
• AM85627
• AX8245012
• AB0047921
• ST24034588
• A851600
• (4-(Pyridin-2-yl)phenyl)boronicacid
• 170230-27-0
• AKOS015899891
• DTXSID00597066
• EN300-4301049
• VGA23027
• 4-(pyridin-2-yl)phenylboronic acid;(4-(Pyridin-2-yl)phenyl)boronic acid
• O10096
• DS-5670
• CS-0044952
• DB-294865
• SCHEMBL1370915
• MFCD17013972
• 4-(Pyridin-2-yl)phenyl boronic acid
• SY108300

• MDL： MFCD17013972
• Inchi： 1S/C11H10BNO2/c14-12(15)10-6-4-9(5-7-10)11-3-1-2-8-13-11/h1-8,14-15H
• InChI Key： BANFGGCAQWUIAJ-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1)C1C=CC=CN=1)O

Computed Properties

• Exact Mass: 199.08000
• Monoisotopic Mass: 199.0804587 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 199.02
• Topological Polar Surface Area: 53.4

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 53.35000
• LogP: 0.42840

(4-(Pyridin-2-yl)phenyl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on (4-(Pyridin-2-yl)phenyl)boronic acid

Introduction to (4-(Pyridin-2-yl)phenyl)boronic Acid (CAS No. 170230-27-0)

(4-(Pyridin-2-yl)phenyl)boronic acid, also known by its CAS number 170230-27-0, is a versatile and significant compound in the field of organic chemistry. This compound has garnered considerable attention due to its unique structure and wide-ranging applications in drug discovery, material science, and synthetic chemistry. The molecule consists of a pyridine ring fused with a phenyl group, which is further substituted with a boronic acid moiety. This combination makes it an excellent substrate for various cross-coupling reactions, particularly the Suzuki-Miyaura coupling, which has revolutionized modern organic synthesis.

The synthesis of (4-(Pyridin-2-yl)phenyl)boronic acid typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of the process. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous flow reactors, which have shown promising results in terms of yield and purity.

In terms of applications, this compound has been extensively used in the development of biologically active molecules. For instance, it has been employed as a key intermediate in the synthesis of kinase inhibitors, which are critical in anticancer drug development. A study published in Nature Communications highlighted its role in constructing complex heterocyclic frameworks that exhibit potent inhibitory activity against oncogenic kinases. Furthermore, its ability to participate in tandem coupling reactions has made it invaluable in the construction of bioactive natural product analogs.

The unique electronic properties of (4-(Pyridin-2-yl)phenyl)boronic acid also make it an attractive candidate for applications in materials science. Recent research has focused on its use as a building block for organic semiconductors and light-emitting materials. For example, scientists at Stanford University reported the incorporation of this compound into π-conjugated polymers, resulting in materials with enhanced charge transport properties and improved photovoltaic efficiency.

Another emerging area of interest is its application in click chemistry and modular synthesis strategies. By leveraging the reactivity of the boronic acid group, researchers have developed efficient protocols for constructing diverse libraries of small molecules. This approach has significantly accelerated the pace of drug discovery by enabling high-throughput screening campaigns.

From an environmental standpoint, the development of sustainable synthetic routes for (4-(Pyridin-2-yl)phenyl)boronic acid has become a priority. Green chemistry principles have guided efforts to minimize waste generation and reduce reliance on hazardous reagents. For instance, catalytic hydrogenation methods using renewable feedstocks have been explored as alternatives to traditional oxidative coupling techniques.

In conclusion, (4-(Pyridin-2-yl)phenyl)boronic acid (CAS No. 170230-27-0) stands as a testament to the ingenuity and progress in modern organic chemistry. Its versatility as a building block for complex molecules continues to drive innovation across multiple disciplines. As research advances, we can expect even more groundbreaking applications that will further solidify its importance in both academic and industrial settings.